Cas no 202406-52-8 (L-Leucine-13C6-15N)

• Product Name: L-Leucine-13C6-15N
• CAS No: 202406-52-8
• MF: C₆H₁₃NO₂
• MW: 138.1223
• CID: 4729308
• PubChem ID: 24881988
• Update Time: 2024-10-31

L-Leucine-13C6-15N Chemical and Physical Properties

Names and Identifiers

• (2S)-2-azanyl-4-methylpentanoic acid
• L-Leucine-13C6,15N
• L-Leucine-ul-13C,15N
• (S)-2-Amino-4-methylpentanoic acid-13C6,15N
• 13C and 15N Labeled L-leucine
• SILAC Amino Acid
• L-LEUCINE (U-13C6)
• DA-65018
• AT36952
• L-Leucine-13C6,15N, 98 atom % 13C, 98 atom % 15N, 95% (CP)
• (2S)-2-(15N)azanyl-4-(113C)methyl(1,2,3,4,5-13C5)pentanoic acid
• HY-N0486S8
• L-Leucine-13C6,15N, 98 atom % 15N, 98 atom % 13C, 99% chiral purity basis
• 202406-52-8
• L-Isoleucine-13C6,15N, 98 atom % 13C, 98 atom % 15N, 95% (CP)
• CS-0376437
• L-LEUCINE-13C6-15N(98 ATOM % 13C, 98 ATOM % 15N)
• L-Leucine-13C6-15N

• MDL： MFCD00144625
• Inchi： 1S/C6H13NO2/c1-4(2)3-5(7)6(8)9/h4-5H,3,7H2,1-2H3,(H,8,9)/t5-/m0/s1/i1+1,2+1,3+1,4+1,5+1,6+1,7+1
• InChI Key： ROHFNLRQFUQHCH-HUEJSTCGSA-N
• SMILES： O[13C]([13C@H]([13CH2][13CH]([13CH3])[13CH3])[15NH2])=O

Computed Properties

• Exact Mass: 138.11179256 g/mol
• Monoisotopic Mass: 138.11179256 g/mol
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 63.3
• Molecular Weight: 138.12

Experimental Properties

• Melting Point: >300 °C (lit.)
• Optical Activity: [α]25/D +14.5°, c = 2 in 5 M HCl

L-Leucine-13C6-15N Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3